2-[(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(2-ethylphenyl)acetamide

Specification

• CAS No.: 618879-70-2
• Molecular Formula: C22H25N3O2S2
• Molecular Weight: 427.6 g/mol
• IUPAC Name: 2-[(3-ethyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(2-ethylphenyl)acetamide
• Standard InChI: InChI=1S/C22H25N3O2S2/c1-3-14-9-5-7-11-16(14)23-18(26)13-28-22-24-20-19(21(27)25(22)4-2)15-10-6-8-12-17(15)29-20/h5,7,9,11H,3-4,6,8,10,12-13H2,1-2H3,(H,23,26)
• Standard InChI Key: UEDLNVILDAKDBN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2CC

Introduction

The compound 2-[(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(2-ethylphenyl)acetamide is a complex organic molecule that belongs to the class of heterocyclic compounds. It features a benzothieno-pyrimidine core linked to a sulfanyl group and a substituted aromatic ring. This structural complexity suggests potential biological activities and applications in medicinal chemistry.

General Characteristics of Similar Compounds

Similar compounds, such as 2-[(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(3-fluoro-4-methylphenyl)acetamide, have molecular weights and formulas that indicate a high degree of structural complexity. For instance, the molecular formula of the latter is C22H25N3O2S2, with a molecular weight of approximately 451.973 g/mol.

Table: Molecular Characteristics of Similar Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)
2-[(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(3-fluoro-4-methylphenyl)acetamide	C22H25N3O2S2	451.973
2-[(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(4-phenoxyphenyl)acetamide	C26H25N3O3S2	523.62

Synthesis of Similar Compounds

The synthesis of these compounds typically involves multiple steps, including reactions that require controlled conditions to optimize yields and purity. Common solvents used include dichloromethane or ethanol, with reagents like potassium permanganate for oxidation and lithium aluminum hydride for reduction being common in various steps.

Synthesis Steps for Similar Compounds:

• Starting Materials Preparation: This involves preparing the necessary precursors, such as benzothieno-pyrimidine derivatives.

• Coupling Reactions: The benzothieno-pyrimidine core is linked to a sulfanyl group and an aromatic ring through various coupling reactions.

• Purification: Techniques like thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) are used to ensure purity.

Potential Biological Activities